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Compound of Interest

Compound Name: ML344

Cat. No.: B1677341

Essential Safety and Handling Guide for ME-344

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety and
logistical information for the handling of ME-344 (CAS: 1374524-68-1), a potent inhibitor of
mitochondrial oxidative phosphorylation (OXPHOS) complex I.[1] Adherence to these protocols
Is critical for minimizing risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling ME-344, it is crucial to use appropriate personal protective equipment to
prevent exposure. The following PPE is recommended:

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber) are required. Ensure gloves
are compatible with the solvent used to dissolve ME-344.

» Skin and Body Protection: A laboratory coat or other protective clothing should be worn to
prevent skin contact.

» Respiratory Protection: If working with the powdered form or creating aerosols, a NIOSH-
approved respirator may be necessary.
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Quantitative Data Summary

The following table summarizes key quantitative data for ME-344.

Property Value Source
Molecular Formula C22H2004 Selleck Chemicals[1]
Molecular Weight 348.39 g/mol Selleck Chemicals[1]

MedchemExpress[2], Selleck
CAS Number 1374524-68-1 ]

Chemicals[1]

] Inferred from handling

Appearance Solid powder ) )

instructions

- DMSO: 70 mg/mL (200.92 .
Solubility Selleck Chemicals[1]
mM)

Storage Temperature -20°C (powder) Selleck Chemicals[1]

Operational Plan for Handling and Disposal

A systematic approach to handling and disposal is essential for safety and regulatory
compliance.

1. Preparation and Handling:
» Work in a well-ventilated area, preferably within a chemical fume hood.
» Before use, ensure all necessary PPE is correctly worn.

e When preparing solutions, add the solvent to the powdered ME-344 slowly to avoid dust
generation.

¢ Avoid inhalation of dust or vapors.
e Prevent contact with skin, eyes, and clothing.

2. Storage:
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o Store ME-344 as a powder at -20°C for long-term stability.[1]

» Keep the container tightly sealed in a dry and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.
3. Spill Management:

 In case of a spill, evacuate the area.

o Wear appropriate PPE, including respiratory protection.

» For small spills of the solid, carefully sweep up the material and place it in a sealed container
for disposal. Avoid generating dust.

 For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

4. Disposal:

» Dispose of ME-344 and any contaminated materials as hazardous chemical waste.
» Follow all federal, state, and local regulations for hazardous waste disposal.

e Do not dispose of down the drain or in regular trash.

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal protocols.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling ME-344 in a
laboratory setting.
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ME-344 Safe Handling Workflow
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Caption: Workflow for the safe handling of ME-344 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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